Cas no 117098-94-9 (5-Aminoboronphthalide)
5-Aminoboronphthalide structure
Product Name:5-Aminoboronphthalide
CAS No:117098-94-9
MF:C7H8BNO2
MW:148.954921722412
MDL:MFCD14584713
CID:1026188
PubChem ID:3770187
Update Time:2025-04-20
5-Aminoboronphthalide Chemical and Physical Properties
Names and Identifiers
-
- 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
- 5-Amino-2-(hydroxymethyl)phenylboronic Acid Cyclic Monoester
- 2,1-Benzoxaborol-6-amine, 1,3-dihydro-1-hydroxy-
- 6-Amino-3H-2,1-benzoxaborol-1-ol
- 5-amino-2-hydroxymethyl-phenylboronic acid
- 6-amino-1-hydroxy-2,1-benzoxaborolane
- 6-amino-2,1-benzoxaborol-1(3H)-ol
- 6-amino-3H-benzo[c][1,2]oxaborol-1-ol
- 6-aminobenzo[c]-[1,2]oxaborol-1(3H)-ol
- 6-aminobenzoxaborole
- 6-Amino-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
- 5-Aminoboronphthalide
- EOS-60531
- 6-Aminobenzo[c][1,2]oxaborol-1(3H)
- 1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-6-amine
- 1-hydroxy-3H-2,1-benzoxaborol-6-amine
- 6-amino-1,3-dihydro-2,1-benzoxaborol-1-ol
- C7H8BNO2
- USCKQKQTFCBECF-UHFFFAOYSA-N
- NE25713
- 6-Amino-2,1-benzooxaborole-1(3H)-ol
- BDBM50279669
- TQ0192
- 6-Amino-2
- 2,1-Benzoxaborol-6-amine,1,3-dihydro-1-hydroxy-
- 117098-94-9
- EN300-122818
- A893450
- AS-39291
- Z2301239359
- AKOS016005929
- SY019245
- 6-aminobenzo[c][1,2]oxaborol-1 (3h)-ol
- SCHEMBL597113
- DTXSID20396179
- CHEMBL4167266
- CS-0078609
- EX-A4488
- MFCD14584713
- A2559
-
- MDL： MFCD14584713
- Inchi： 1S/C7H8BNO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3,10H,4,9H2
- InChI Key： USCKQKQTFCBECF-UHFFFAOYSA-N
- SMILES： O1B(C2C=C(C=CC=2C1)N)O
Computed Properties
- Exact Mass: 149.06500
- Monoisotopic Mass: 149.0648087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.5
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 148°C(lit.)
- Boiling Point: 329.5±52.0℃ at 760 mmHg
- PSA: 55.48000
- LogP: 0.06770
5-Aminoboronphthalide Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
5-Aminoboronphthalide Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Aminoboronphthalide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A622575-10mg |
5-Aminoboronphthalide |
117098-94-9 | 10mg |
$ 104.00 | 2023-04-19 | ||
| TRC | A622575-25mg |
5-Aminoboronphthalide |
117098-94-9 | 25mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A622575-100mg |
5-Aminoboronphthalide |
117098-94-9 | 100mg |
$ 747.00 | 2023-04-19 | ||
| TRC | A622575-250mg |
5-Aminoboronphthalide |
117098-94-9 | 250mg |
$ 1568.00 | 2023-04-19 | ||
| Alichem | A019092766-1g |
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol |
117098-94-9 | 97% | 1g |
$383.16 | 2023-09-04 | |
| Alichem | A019092766-5g |
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol |
117098-94-9 | 97% | 5g |
$652.80 | 2023-09-04 | |
| Fluorochem | 231251-250mg |
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol |
117098-94-9 | 95% | 250mg |
￡224.00 | 2022-02-28 | |
| Fluorochem | 231251-1g |
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol |
117098-94-9 | 95% | 1g |
￡404.00 | 2022-02-28 | |
| Fluorochem | 231251-5g |
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol |
117098-94-9 | 95% | 5g |
￡1237.00 | 2022-02-28 | |
| Apollo Scientific | OR360633-1g |
6-Amino-3H-2,1-benzoxaborol-1-ol |
117098-94-9 | 98% | 1g |
£166.00 | 2025-02-20 |
5-Aminoboronphthalide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
117098-94-9 (5-Aminoboronphthalide) Related Products
- 117098-93-8(1-hydroxy-3H-2,1-benzoxaborol-6-amine;hydrochloride)
- 1262279-06-0(6-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol)
- 947163-12-4(6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol)
- 5735-41-1(benzo[c][1,2]oxaborol-1(3H)-ol)
- 118803-40-0(2-Hydroxymethyl-5-nitrophenylboronic Acid, dehydrated)
- 1266084-49-4(6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride)
- 947165-43-7(6-Amino-5-chloro-3H-benzo[c][1,2]oxaborol-1-ol)
- 121620-50-6(2-Propenoic acid,2-methyl-, monoester with 1,2-propanediol, reaction products with5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane)
- 947165-27-7(7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol)
- 1285533-08-5(1-hydroxy-3H-2,1-benzoxaborol-4-amine)
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